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Compound of Interest
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Cat. No.: B10825483 Get Quote

Application Notes and Protocols for Lyophilized
TB500 Acetate
For Researchers, Scientists, and Drug Development Professionals

Introduction
TB500 acetate is the synthetic version of Thymosin Beta-4 (Tβ4), a naturally occurring peptide

that plays a crucial role in tissue repair and regeneration.[1][2][3][4] It is a subject of extensive

research for its potential therapeutic applications in wound healing, inflammation reduction, and

recovery from injury.[1][3][5] TB500 functions by promoting cell migration, differentiation, and

angiogenesis, primarily through its interaction with actin, a key component of the cell

cytoskeleton.[3][5][6] Proper reconstitution and storage of lyophilized TB500 acetate are critical

to maintain its stability, potency, and ensure the validity of experimental results.[7][8][9]

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the reconstitution and

storage of lyophilized TB500 acetate, compiled from best practices in peptide handling.
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Parameter Lyophilized TB500 Acetate
Reconstituted TB500
Acetate Solution

Storage Temperature

-20°C for long-term storage.[7]

[9][10][11][12] 2-8°C for short-

term storage.[1][7]

2-8°C.[1][10][11][13] Do not

freeze.[10][11]

Storage Duration

Up to 48 months at -20°C.[7]

12-24 months in a refrigerator

(2-8°C).[13]

3 to 8 weeks when

refrigerated.[13] Some sources

suggest using within 28 days

when reconstituted with

bacteriostatic water.[10]

Recommended Solvent

Bacteriostatic water containing

0.9% benzyl alcohol.[1][14][15]

[16]

Not Applicable

Light Exposure
Store protected from light.[8][9]

[10]

Store protected from light.[8]

[10][11]

Freeze-Thaw Cycles
Avoid repeated freeze-thaw

cycles.[9]

Avoid freezing and subsequent

thawing.[8][11][17]

Experimental Protocols
Protocol for Reconstituting Lyophilized TB500 Acetate
This protocol outlines the steps for reconstituting lyophilized TB500 acetate to ensure its

integrity and sterility for research applications.

Materials:

Vial of lyophilized TB500 acetate

Bacteriostatic water (0.9% benzyl alcohol)[14][16][18]

Sterile syringes and needles

Alcohol swabs
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Sterile, empty vial for aliquoting (optional)

Procedure:

Equilibration: Before opening, allow the vial of lyophilized TB500 and the bacteriostatic water

to reach room temperature.[7][13][17][19] This prevents condensation from forming inside

the vial upon opening.

Sterilization: Wipe the rubber stoppers of both the TB500 vial and the bacteriostatic water

vial with an alcohol swab.[13][20][21]

Solvent Preparation: Using a sterile syringe, draw the desired volume of bacteriostatic water.

The volume will depend on the desired final concentration of the TB500 solution. A common

practice is to add 1.0 mL to 3.0 mL of bacteriostatic water to a 10 mg vial of TB500.[10]

Reconstitution: Slowly inject the bacteriostatic water into the vial of lyophilized TB500,

angling the needle so that the water runs down the side of the vial.[10][11][20] Avoid injecting

the water directly onto the lyophilized powder with force.[20][21]

Dissolution: Gently swirl or roll the vial to dissolve the powder.[10][11][20] Do not shake the

vial, as this can damage the peptide structure.[7][9] The solution should be clear after

dissolution.[13]

Labeling and Storage: Label the reconstituted vial with the date of reconstitution and the final

concentration. Store the reconstituted TB500 solution in a refrigerator at 2-8°C, protected

from light.[1][10][11]

Protocol for Storing TB500 Acetate
Proper storage is crucial for maintaining the stability and biological activity of TB500 acetate.

Lyophilized Form:

Long-term storage: For extended periods, store lyophilized TB500 acetate at -20°C in a dry,

dark environment.[7][9][10][11][12]

Short-term storage: For shorter durations, refrigeration at 2-8°C is acceptable.[1][7]
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Handling: Before opening a vial stored at low temperatures, allow it to warm to room

temperature to prevent moisture contamination.[17]

Reconstituted Solution:

Refrigeration: Once reconstituted, TB500 acetate solution should be stored in a refrigerator

at 2-8°C.[1][10][11][13]

Avoid Freezing: Do not freeze the reconstituted solution, as freeze-thaw cycles can degrade

the peptide.[8][10][11][17]

Protection from Light: Store the solution in a dark place or use an amber vial to protect it

from light degradation.[8][9][10]

Shelf Life: Use the reconstituted solution within 3 to 8 weeks for optimal potency.[13] Some

protocols suggest a shorter period of 28 days.[10]

Visualizations
Experimental Workflow for TB500 Acetate
Reconstitution and Storage
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Caption: Workflow for reconstituting and storing lyophilized TB500 acetate.
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Caption: Simplified signaling cascade of TB500 in promoting tissue repair.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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